Cas no 2228801-39-4 (5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228801-39-4
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• CID: 6143577
• PubChem ID: 165655999
• Update Time: 2025-06-15

5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid
• EN300-1988329
• 2228801-39-4

• Inchi： 1S/C7H9NO5S/c1-14(11,12)3-2-5-4-6(7(9)10)8-13-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： MQSGFJIUMCLNLR-UHFFFAOYSA-N
• SMILES： S(C)(CCC1=CC(C(=O)O)=NO1)(=O)=O

Computed Properties

• Exact Mass: 219.02014356g/mol
• Monoisotopic Mass: 219.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106Ų

Additional information on 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic Acid (CAS No. 2228801-39-4)

5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid, identified by its CAS number 2228801-39-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a 1,2-oxazole core structure, has garnered attention due to its unique chemical properties and potential applications in drug development and material science.

The 1,2-oxazole ring is a heterocyclic compound characterized by a five-membered ring containing two oxygen atoms. This structural motif is known for its stability and versatility, making it a valuable scaffold in medicinal chemistry. The presence of a carboxylic acid group at the 3-position and a 2-methanesulfonylethyl substituent at the 5-position further enhances its reactivity and functionality, opening up numerous possibilities for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in antimicrobial, anti-inflammatory, and anticancer applications. The methanesulfonylethyl group in 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid introduces a polar moiety that can improve solubility and interactions with biological targets, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid functionality allows for easy conjugation with other pharmacophores, while the oxazole ring provides a stable core structure. This makes it particularly useful in the design of novel drug candidates targeting various diseases. For instance, researchers have been exploring oxazole derivatives as inhibitors of enzymes involved in cancer progression, such as kinases and proteases.

The synthesis of 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions to form the oxazole ring followed by functional group transformations to introduce the methanesulfonylethyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and commercial applications.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of oxazole derivatives. By systematically varying substituents on the oxazole ring, researchers can gain insights into how different functional groups influence biological activity. For example, modifications at the 5-position can significantly impact binding affinity to target proteins. The work of several research groups has demonstrated that subtle changes in the substituent pattern can lead to dramatic improvements in potency and selectivity.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors based on oxazole scaffolds. These inhibitors are being tested in clinical trials for their efficacy against various diseases. The compound's ability to modulate enzyme activity has made it a promising candidate for treating conditions such as cancer, inflammation, and infectious diseases. Additionally, its structural features make it amenable to further derivatization, allowing for the creation of libraries of compounds with tailored properties.

Beyond pharmaceutical applications, 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid has potential uses in material science. Its unique chemical properties make it suitable for developing new materials with specific functionalities. For instance, it could be used to create polymers or coatings with enhanced durability or biocompatibility. The ability to incorporate this compound into various matrices suggests a wide range of industrial applications.

In conclusion, 5-(2-methanesulfonylethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228801-39-4) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and biological activities make it an attractive candidate for drug development and material science innovation. As research continues to uncover new uses for this compound, its importance is likely to grow even further.